Cas no 59321-69-6 (Quinoline, 3-(2-thienyl)-)
Quinoline, 3-(2-thienyl)- structure
Product Name:Quinoline, 3-(2-thienyl)-
CAS No:59321-69-6
MF:C13H9NS
MW:211.282261610031
CID:1612887
PubChem ID:11298791
Update Time:2025-04-21
Quinoline, 3-(2-thienyl)- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 3-(2-thienyl)-
- 3-(2-THIENYL)QUINOLINE
- 3-(thiophen-2-yl)quinoline
- 59321-69-6
- AKOS004118944
-
- Inchi： 1S/C13H9NS/c1-2-5-12-10(4-1)8-11(9-14-12)13-6-3-7-15-13/h1-9H
- InChI Key： DOSPJXNNOWZNLU-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C1=CN=C2C=CC=CC2=C1
Computed Properties
- Exact Mass: 211.04567
- Monoisotopic Mass: 211.04557046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 12.89
Quinoline, 3-(2-thienyl)- Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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